Cas no 59383-68-5 (1-cyclopropyl-2-methylpropan-2-ol)

• Product Name: 1-cyclopropyl-2-methylpropan-2-ol
• CAS No: 59383-68-5
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 6043149
• PubChem ID: 23269040
• Update Time: 2025-06-08

1-cyclopropyl-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneethanol, α,α-dimethyl-
• 1-cyclopropyl-2-methylpropan-2-ol
• SCHEMBL1696865
• 59383-68-5
• EN300-1855221

• Inchi： 1S/C7H14O/c1-7(2,8)5-6-3-4-6/h6,8H,3-5H2,1-2H3
• InChI Key： OPXNDTFYZUSGER-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)O)CC1

Computed Properties

• Exact Mass: 114.104465066g/mol
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.940±0.06 g/cm3(Predicted)
• Boiling Point: 135.6±8.0 °C(Predicted)
• pka: 15.30±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1-cyclopropyl-2-methylpropan-2-ol

Comprehensive Overview of 1-Cyclopropyl-2-Methylpropan-2-ol (CAS No. 59383-68-5)

1-Cyclopropyl-2-methylpropan-2-ol, with the CAS number 59383-68-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclopropyl and methylpropanol functionalities, which contribute to its distinct reactivity and stability.

The molecular structure of 1-cyclopropyl-2-methylpropan-2-ol consists of a cyclopropyl ring attached to a tertiary alcohol group. The cyclopropyl ring, known for its high strain energy, imparts unique reactivity to the molecule. This strain can be harnessed in various synthetic transformations, making 1-cyclopropyl-2-methylpropan-2-ol a valuable building block in organic synthesis. The tertiary alcohol group, on the other hand, provides additional functionalization opportunities, such as esterification, etherification, and oxidation reactions.

In the pharmaceutical industry, 1-cyclopropyl-2-methylpropan-2-ol has shown promise as an intermediate in the synthesis of several drug candidates. Recent studies have explored its use in the development of novel antibiotics and antiviral agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of cyclopropyl-containing compounds with potent antibacterial activity against multidrug-resistant strains. The cyclopropyl moiety was found to enhance the lipophilicity and membrane permeability of the molecules, contributing to their improved efficacy.

Beyond pharmaceutical applications, 1-cyclopropyl-2-methylpropan-2-ol has also found utility in materials science. Its unique chemical structure makes it suitable for the preparation of advanced polymers and coatings. A 2020 study in the Journal of Polymer Science demonstrated the use of this compound as a monomer in the synthesis of high-performance thermosetting resins. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them ideal for applications in aerospace and automotive industries.

The synthetic accessibility of 1-cyclopropyl-2-methylpropan-2-ol has been extensively studied. Several efficient routes have been developed to prepare this compound on both laboratory and industrial scales. One notable method involves the reaction of cyclopropylmagnesium bromide with acetone followed by reduction to form the alcohol. This route is highly reproducible and scalable, making it suitable for large-scale production.

In terms of safety and environmental impact, 1-cyclopropyl-2-methylpropan-2-ol is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be stored away from heat sources and incompatible materials to prevent potential hazards. Proper personal protective equipment (PPE) should be used during handling to ensure safety.

The future prospects for 1-cyclopropyl-2-methylpropan-2-ol are promising. Ongoing research is focused on expanding its applications in drug discovery, materials science, and other emerging fields. For example, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

In conclusion, 1-cyclopropyl-2-methylpropan-2-ol (CAS No. 59383-68-5) is a multifaceted compound with a wide range of potential applications. Its unique chemical properties make it an attractive candidate for various industrial and academic pursuits. As research continues to uncover new uses and improvements in synthesis methods, the importance of this compound is likely to grow further.